4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid

• IUPAC Name: 4-methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C14H16N2O2/c1-8-5-6-12(14(17)18)13(7-8)16-11(4)9(2)10(3)15-16/h5-7H,1-4H3,(H,17,18)
• InChI Key: MNRPSVGHXSYQNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)O)N2C(=C(C(=N2)C)C)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid, also known as MTPBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid is not fully understood. However, studies have shown that 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid exerts its effects through various pathways such as the inhibition of pro-inflammatory cytokines, the activation of antioxidant enzymes, and the modulation of cell signaling pathways.
Biochemical and Physiological Effects
4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has also been shown to activate antioxidant enzymes such as superoxide dismutase and catalase, protecting cells from oxidative stress. In vivo studies have shown that 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid can reduce inflammation and oxidative stress in animal models of various diseases such as cancer and diabetes.

Advantages and Limitations for Lab Experiments

4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has several advantages for lab experiments. It is easy to synthesize, stable, and has low toxicity. 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid can also be easily modified to improve its properties such as solubility and bioavailability. However, 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has some limitations such as its limited water solubility and poor pharmacokinetic properties.

Future Directions

There are several future directions for the study of 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid. One area of interest is the development of 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid-based drugs for the treatment of various diseases. Another area of interest is the synthesis of novel materials using 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid as a building block. Additionally, further studies are needed to fully understand the mechanism of action of 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid and its potential applications in various fields.
Conclusion
In conclusion, 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid is a promising chemical compound with potential applications in various fields such as medicine, agriculture, and materials science. Its easy synthesis, stability, and low toxicity make it a suitable candidate for further research. Further studies are needed to fully understand the mechanism of action of 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid and its potential applications in various fields.

Synthesis Methods

4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-methylbenzoic acid with 3,4,5-trimethylpyrazole in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been widely studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. In agriculture, 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been used as a plant growth regulator, improving crop yield and quality. In materials science, 4-Methyl-2-(3,4,5-trimethylpyrazol-1-yl)benzoic acid has been used as a building block for the synthesis of novel materials such as metal-organic frameworks.